2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide

• IUPAC Name: 2-(6-ethyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C14H14N4O3S2/c1-2-18-10-6-4-3-5-9(10)13-11(23(18,20)21)7-16-14(17-13)22-8-12(15)19/h3-7H,2,8H2,1H3,(H2,15,19)
• InChI Key: XNIDKJUQMWLVAL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)N
• Molecular Formula: C14H14N4O3S2
• Molecular Weight: 350.4 g/mol
• CAS No.: 950471-00-8

Description

2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C14H14N4O3S2 and its molecular weight is 350.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

New heterocycles, including thiadiazole and benzothiazin derivatives, have been synthesized and assessed for various biological activities. For example, compounds incorporating thiadiazole moieties were synthesized and tested as insecticidal agents against the cotton leafworm, showcasing the potential of benzothiazin derivatives in agricultural applications (Fadda et al., 2017). Additionally, benzothiazole derivatives have been explored for their antimicrobial properties, indicating a broad spectrum of biological activity and potential for developing new antimicrobial agents (Hossan et al., 2012).

Anti-HIV Activity

Structure-activity relationship studies of pyrimido[1,2-c][1,3]benzothiazin derivatives have led to the development of potent anti-HIV agents. Modifying accessory groups on the pyrimido[1,2-c][1,3]benzothiazin core structure resulted in compounds with enhanced anti-HIV activity, demonstrating the therapeutic potential of benzothiazin derivatives in antiretroviral therapy (Mizuhara et al., 2012).

Antitumor and Anti-inflammatory Activities

Benzothiazin derivatives have been synthesized and evaluated for their antitumor and anti-inflammatory properties. Some compounds exhibited promising inhibitory effects on tumor cell lines, suggesting their potential in cancer therapy. Furthermore, novel benzodifuranyl and thiazolopyrimidines derived from natural compounds showed significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting the versatility of benzothiazin derivatives in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antioxidant Properties

The exploration of benzothiazin derivatives for their antioxidant capabilities has led to the synthesis of compounds with notable radical scavenging activity. This research opens avenues for using benzothiazin derivatives in oxidative stress-related disorders and the development of new antioxidants (Ahmad et al., 2012).